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Compound of Interest

1-methyl-1H-imidazole-4-sulfonyl
Compound Name:
chloride

Cat. No.: B161204

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data on 1-methyl-1H-
imidazole-4-sulfonyl chloride, a heterocyclic sulfonyl chloride of interest in organic synthesis
and drug discovery. Due to its reactive nature, understanding its physical and chemical
properties, particularly its solubility, is crucial for its effective application in research and
development.

Core Compound Properties

1-methyl-1H-imidazole-4-sulfonyl chloride is a solid, white to off-white compound with a
molecular formula of C4H5CIN202S and a molecular weight of 180.61 g/mol .[1][2][3] It is
sensitive to moisture and should be stored in an inert atmosphere, preferably in a freezer at
temperatures under -20°C.[2][3]
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Property Value Source
Molecular Formula C4H5CIN202S [11[3]
Molecular Weight 180.61 g/mol [1][3]
Appearance Solid, White to Off-White [2][3]
Melting Point 88-91°C [3]
Boiling Point (Predicted) 366.9 +15.0 °C [3]
Density (Predicted) 1.60 + 0.1 g/cm3 [3]

CAS Number 137049-00-4 [11[3]

Solubility Data

Quantitative solubility data for 1-methyl-1H-imidazole-4-sulfonyl chloride in a range of
common laboratory solvents is not readily available in published literature. However, qualitative
data and general principles for related compounds provide valuable guidance.

Qualitative Solubility:

Solvent Solubility
Dimethyl Sulfoxide (DMSO) Slightly Soluble[2][3]
Water Expected to be poorly soluble and reactive[4][5]

) Varies; sulfonyl chlorides often exhibit solubility
Common Organic Solvents ] ] )
in aprotic organic solvents.

General Considerations for Sulfonyl Chloride and Imidazole Solubility:

o Sulfonyl Chlorides: Generally, sulfonyl chlorides exhibit low solubility in water and can be
prone to hydrolysis.[4][5] Their solubility in organic solvents is influenced by the nature of the
organic substituent.
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e Imidazoles: The solubility of imidazole derivatives is highly dependent on the substituents.
While imidazole itself is soluble in water and polar organic solvents, the addition of larger,
nonpolar groups can significantly decrease aqueous solubility.

Experimental Protocol: Determination of Solubility

The following is an adapted protocol for determining the solubility of 1-methyl-1H-imidazole-4-
sulfonyl chloride, based on general laboratory methods.

Objective: To determine the approximate solubility of 1-methyl-1H-imidazole-4-sulfonyl
chloride in a selected solvent at a specific temperature.

Materials:

¢ 1-methyl-1H-imidazole-4-sulfonyl chloride

o Selected solvent (e.g., DMSO, acetonitrile, dichloromethane, ethyl acetate)

e Analytical balance

 Vials with screw caps

o Vortex mixer

o Constant temperature shaker/incubator

« Filtration apparatus (e.g., syringe filters, 0.45 um)

» Analytical instrument for quantification (e.g., HPLC-UV, NMR)

Procedure:

o Preparation of Saturated Solutions:
o Add an excess amount of 1-methyl-1H-imidazole-4-sulfonyl chloride to a series of vials.
o To each vial, add a known volume of the selected solvent.

o Securely cap the vials to prevent solvent evaporation and exposure to moisture.
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e Equilibration:

o Place the vials in a constant temperature shaker set to the desired temperature (e.g., 25
°C).

o Agitate the samples for a sufficient period to ensure equilibrium is reached (e.g., 24-48
hours). A preliminary time-course study can determine the optimal equilibration time.

o Sample Preparation for Analysis:

o Allow the vials to stand undisturbed at the constant temperature to allow undissolved solid
to settle.

o Carefully withdraw a known volume of the supernatant using a syringe.

o Filter the supernatant through a 0.45 um syringe filter to remove any remaining solid
particles.

e Quantification:

o Dilute the filtered solution with a known volume of an appropriate solvent to bring the
concentration within the linear range of the analytical method.

o Analyze the diluted solution using a validated analytical method (e.g., HPLC-UV, NMR with
an internal standard) to determine the concentration of the dissolved compound.

e Calculation:

o Calculate the solubility in the desired units (e.g., mg/mL, g/100mL) based on the
measured concentration and the dilution factor.

Safety Precautions:

e 1-methyl-1H-imidazole-4-sulfonyl chloride is a corrosive and moisture-sensitive
compound. Handle it in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.
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+ Avoid inhalation of dust and contact with skin and eyes.

Synthesis Workflow

As no specific signaling pathways involving 1-methyl-1H-imidazole-4-sulfonyl chloride are
documented, a representative synthesis workflow for this class of compounds is provided

below. This diagram illustrates a common method for the preparation of heterocyclic sulfonyl
chlorides.

General Synthesis of 1-methyl-1H-imidazole-4-sulfonyl chloride
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Caption: General synthesis pathway for 1-methyl-1H-imidazole-4-sulfonyl chloride.
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This guide provides a foundational understanding of 1-methyl-1H-imidazole-4-sulfonyl
chloride based on currently available information. Further experimental investigation is
required to establish a comprehensive quantitative solubility profile and to explore its potential
applications in various signaling pathways and drug development workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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